molecular formula C23H21FN2O3S B2649667 N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzamide CAS No. 941929-63-1

N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzamide

Cat. No. B2649667
CAS RN: 941929-63-1
M. Wt: 424.49
InChI Key: MXHCFIAWLZMDJK-UHFFFAOYSA-N
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Description

The compound “N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzamide” is a complex organic molecule. It contains a tetrahydroquinoline group, a sulfonyl group attached to a fluorophenyl group, and a benzamide group. These functional groups suggest that the compound could have interesting chemical and biological properties .

Scientific Research Applications

Inhibitory Potency and Selectivity

Compounds structurally related to "N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzamide" have been studied for their inhibitory potency against specific enzymes or receptors. For instance, sulfonamides and isoquinolines have been explored for their selective inhibition capabilities, highlighting potential applications in designing targeted therapeutic agents (Grunewald et al., 2006; Romero et al., 2004).

Anticancer Activity

Some compounds with structural similarity have shown potent cytotoxic activity against various cancer cell lines. This suggests potential applications in developing novel anticancer agents, further emphasizing the role of such compounds in therapeutic interventions (Ravichandiran et al., 2019).

Antimicrobial and Antifungal Properties

The antimicrobial and antifungal activities of related compounds underscore their significance in addressing microbial resistance and developing new antibiotics. Such studies demonstrate the broader implications of these compounds in treating infectious diseases (Janakiramudu et al., 2017).

Synthetic Methodologies

Research into synthetic routes and methodologies for related compounds provides valuable insights into the versatility and potential applications of "N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzamide." Such studies highlight advances in synthetic chemistry that could facilitate the development of novel compounds with improved properties or efficiencies (Yoshida et al., 2014).

properties

IUPAC Name

N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]-3-methylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H21FN2O3S/c1-16-4-2-5-18(14-16)23(27)25-20-9-12-22-17(15-20)6-3-13-26(22)30(28,29)21-10-7-19(24)8-11-21/h2,4-5,7-12,14-15H,3,6,13H2,1H3,(H,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MXHCFIAWLZMDJK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)C(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)C4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H21FN2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

424.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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